Cas no 1690029-40-3 (rac-(3R,4R)-1-acetyl-4-methylpyrrolidine-3-carboxylic acid)

Technical Introduction: rac-(3R,4R)-1-acetyl-4-methylpyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative featuring a carboxyl group and an acetyl substituent on the nitrogen atom. Its stereochemistry, defined by the (3R,4R) configuration, makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The compound’s rigid pyrrolidine scaffold and functional groups enable its use in the development of bioactive molecules, particularly in medicinal chemistry for designing enzyme inhibitors or receptor modulators. Its structural features, including the methyl group at the 4-position, contribute to enhanced steric and electronic properties, facilitating selective reactivity. This compound is typically employed in research settings for exploring stereoselective transformations and peptidomimetic studies.
rac-(3R,4R)-1-acetyl-4-methylpyrrolidine-3-carboxylic acid structure
1690029-40-3 structure
Product Name:rac-(3R,4R)-1-acetyl-4-methylpyrrolidine-3-carboxylic acid
CAS No:1690029-40-3
MF:C8H13NO3
MW:171.193722486496
CID:5210438
PubChem ID:96664462
Update Time:2025-05-21

rac-(3R,4R)-1-acetyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinecarboxylic acid, 1-acetyl-4-methyl-, (3S,4S)-
    • rac-(3R,4R)-1-acetyl-4-methylpyrrolidine-3-carboxylic acid
    • Inchi: 1S/C8H13NO3/c1-5-3-9(6(2)10)4-7(5)8(11)12/h5,7H,3-4H2,1-2H3,(H,11,12)/t5-,7-/m1/s1
    • InChI Key: COTVFFQVWLHWHJ-IYSWYEEDSA-N
    • SMILES: N1(C(C)=O)C[C@@H](C)[C@H](C(O)=O)C1

rac-(3R,4R)-1-acetyl-4-methylpyrrolidine-3-carboxylic acid Pricemore >>

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Additional information on rac-(3R,4R)-1-acetyl-4-methylpyrrolidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,4R)-1-acetyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 1690029-40-3)

The compound rac-(3R,4R)-1-acetyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 1690029-40-3) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the acetyl and carboxylic acid functional groups, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like rac-(3R,4R)-1-acetyl-4-methylpyrrolidine-3-carboxylic acid has surged, driven by the growing emphasis on enantioselective synthesis in medicinal chemistry. The compound's 4-methylpyrrolidine core is a key motif found in many FDA-approved drugs, highlighting its relevance in modern therapeutics. Additionally, its carboxylic acid moiety allows for further derivatization, enabling the creation of novel analogs with enhanced pharmacokinetic properties.

From a synthetic perspective, rac-(3R,4R)-1-acetyl-4-methylpyrrolidine-3-carboxylic acid is often explored for its stereochemical properties. The (3R,4R) configuration is particularly noteworthy, as it influences the compound's interaction with biological targets. This stereospecificity is a hot topic in drug development, where researchers aim to optimize efficacy and reduce off-target effects. The compound's CAS No. 1690029-40-3 is frequently searched in academic databases, reflecting its importance in cutting-edge research.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases, a major focus in today's healthcare landscape. Its pyrrolidine scaffold is structurally similar to neurotransmitters, making it a candidate for modulating synaptic activity. This aligns with current trends in precision medicine, where tailored molecular designs are prioritized. Furthermore, the acetyl group in the molecule may contribute to improved blood-brain barrier penetration, a critical factor in CNS drug development.

Beyond pharmaceuticals, rac-(3R,4R)-1-acetyl-4-methylpyrrolidine-3-carboxylic acid is also studied in material science for its potential in creating biodegradable polymers. The carboxylic acid functionality allows for polymerization reactions, contributing to sustainable material innovations. This dual applicability in life sciences and green chemistry underscores the compound's multidisciplinary significance.

In summary, rac-(3R,4R)-1-acetyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 1690029-40-3) is a promising chiral compound with broad applications in drug discovery, neuroscience, and sustainable materials. Its structural versatility and stereochemical properties make it a valuable asset for researchers tackling some of today's most pressing scientific challenges.

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